cyclopropyl-(6-methoxy-3,4-dihydro-2H-quinolin-1-yl)methanone

• IUPAC Name: cyclopropyl-(6-methoxy-3,4-dihydro-2H-quinolin-1-yl)methanone
• InChI: InChI=1S/C14H17NO2/c1-17-12-6-7-13-11(9-12)3-2-8-15(13)14(16)10-4-5-10/h6-7,9-10H,2-5,8H2,1H3
• InChI Key: NMWKBBNINOXPHI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N(CCC2)C(=O)C3CC3
• Molecular Formula: C14H17NO2
• Molecular Weight: 231.29 g/mol

Description

Cyclopropyl-(6-methoxy-3,4-dihydro-2H-quinolin-1-yl)methanone is a synthetic compound that has been a topic of research in recent years. It is a cyclopropyl-containing derivative of quinoline, which has been found to have potential applications in scientific research.

Mechanism of Action

The mechanism of action of cyclopropyl-(6-methoxy-3,4-dihydro-2H-quinolin-1-yl)methanone is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes involved in the inflammatory response and cancer cell growth.
Biochemical and Physiological Effects:
Cyclopropyl-(6-methoxy-3,4-dihydro-2H-quinolin-1-yl)methanone has been found to have several biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines and chemokines. It has also been found to induce apoptosis in cancer cells and inhibit their proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using cyclopropyl-(6-methoxy-3,4-dihydro-2H-quinolin-1-yl)methanone in lab experiments is its high purity and stability. It is also relatively easy to synthesize. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several possible future directions for research on cyclopropyl-(6-methoxy-3,4-dihydro-2H-quinolin-1-yl)methanone. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases. Another area of research could focus on its anti-inflammatory and anti-cancer properties, with the goal of developing new treatments for these conditions. Additionally, further studies could be conducted to better understand its mechanism of action and to design more targeted experiments to study its effects.

Synthesis Methods

The synthesis of cyclopropyl-(6-methoxy-3,4-dihydro-2H-quinolin-1-yl)methanone involves the reaction of cyclopropylamine with 6-methoxy-3,4-dihydroquinolin-2-one in the presence of a suitable catalyst. The product is obtained in good yield and purity using this method.

Scientific Research Applications

Cyclopropyl-(6-methoxy-3,4-dihydro-2H-quinolin-1-yl)methanone has been found to have potential applications in scientific research. It has been studied for its anti-inflammatory and anti-cancer properties. It has also been found to have potential as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.